Cas no 1105232-45-8 (2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-bromophenyl)acetamide)

• Product Name: 2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-bromophenyl)acetamide
• CAS No: 1105232-45-8
• MF: C₁₈H₁₄BrN₃O₄S
• MW: 448.290462017059
• CID: 5386704
• Update Time: 2025-05-26

2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(benzenesulfonyl)-6-oxopyridazin-1-yl]-N-(4-bromophenyl)acetamide
• 2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-bromophenyl)acetamide

• Inchi： 1S/C18H14BrN3O4S/c19-13-6-8-14(9-7-13)20-16(23)12-22-18(24)11-10-17(21-22)27(25,26)15-4-2-1-3-5-15/h1-11H,12H2,(H,20,23)
• InChI Key： NAPBFUDCCDKXOQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CN1N=C(S(C2=CC=CC=C2)(=O)=O)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-bromophenyl)acetamide

2-[3-(Benzenesulfonyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]-N-(4-Bromophenyl)Acetamide: A Comprehensive Overview

The compound 2-[3-(Benzenesulfonyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]-N-(4-Bromophenyl)Acetamide, identified by the CAS Registry Number 1105232-45-8, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of acetamides, featuring a complex structure that includes a dihydropyridazine ring system substituted with benzenesulfonyl and bromophenyl groups. Its unique structural characteristics make it an intriguing subject for both academic and industrial investigations.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the benzenesulfonyl group in this molecule contributes to its stability and enhances its ability to participate in various chemical reactions. Additionally, the 4-bromophenyl substituent introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. These features make it a promising candidate for exploring new drug delivery systems and therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed strategies such as nucleophilic aromatic substitution, Suzuki coupling, and oxidative cyclization to construct the dihydropyridazine core. The integration of these techniques has not only facilitated the synthesis of this compound but also opened avenues for the creation of structurally analogous molecules with diverse functional groups.

From an applications perspective, this compound has shown potential in several areas. In materials science, its rigid structure and functional groups make it suitable for use as a building block in supramolecular chemistry and nanotechnology. In pharmacology, its ability to interact with biological targets such as enzymes and receptors has been explored in preclinical studies. Recent findings suggest that it may exhibit inhibitory activity against certain kinases, which could be relevant for treating conditions like cancer and inflammatory diseases.

The structural versatility of 2-[3-(Benzenesulfonyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]-N-(4-Bromophenyl)Acetamide also lends itself to further modifications. By altering the substituents on the dihydropyridazine ring or introducing additional functional groups, chemists can tailor its properties for specific applications. For instance, replacing the bromine atom with other halogens or electron-donating groups could enhance its solubility or bioavailability.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic chemicals. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

In conclusion, 2-[3-(Benzenesulfonyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]-N-(4-Bromophenyl)Acetamide represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its intricate structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.